N1-benzyl-N4-(2,2,2-trifluoroethyl)piperidine-1,4-dicarboxamide

• IUPAC Name: 1-N-benzyl-4-N-(2,2,2-trifluoroethyl)piperidine-1,4-dicarboxamide
• InChI: InChI=1S/C16H20F3N3O2/c17-16(18,19)11-21-14(23)13-6-8-22(9-7-13)15(24)20-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,20,24)(H,21,23)
• InChI Key: OGZLNNSXEWMTQY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC(F)(F)F)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C16H20F3N3O2
• Molecular Weight: 343.34 g/mol

Description

“N1-benzyl-N4-(2,2,2-trifluoroethyl)piperidine-1,4-dicarboxamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and other active compounds. The trifluoroethyl group is a fluorinated hydrocarbon group, and fluorinated compounds often have unique properties such as increased stability or altered reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a benzyl group attached to one nitrogen (N1), and a trifluoroethyl group attached to the other nitrogen (N4). The carbonyl (C=O) groups of the dicarboxamide would contribute to the polarity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar dicarboxamide group and the nonpolar benzyl and trifluoroethyl groups would give the compound both polar and nonpolar characteristics.

Scientific Research Applications

Anticancer Properties

Piperidine derivatives have demonstrated promising anticancer effects. For instance, piperine , a true alkaloid found in plants of the Piperaceae family, exhibits powerful antioxidant action by inhibiting free radicals. .

Neurological Applications

Piperidine-based compounds have been investigated for their impact on neurological disorders. Although our compound hasn’t been studied extensively, its structural features suggest potential relevance in conditions such as Alzheimer’s disease or other neurodegenerative disorders.